Cas no 2248316-08-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate
• CAS No: 2248316-08-5
• MF: C₂₂H₁₂N₂O₅
• MW: 384.34108543396
• CID: 6613758
• PubChem ID: 165727948
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248316-08-5
• EN300-6523946
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate

• Inchi： 1S/C22H12N2O5/c25-19-15-7-3-4-8-17(15)23-18-10-9-12(11-16(18)19)22(28)29-24-20(26)13-5-1-2-6-14(13)21(24)27/h1-11H,(H,23,25)
• InChI Key： PSCTVZZBUKQRCF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)C(C1C=CC=CC=1N2)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 384.07462149g/mol
• Monoisotopic Mass: 384.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate (CAS: 2248316-08-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate (CAS: 2248316-08-5) as a promising scaffold for drug development. This compound, characterized by its unique acridine and isoindole moieties, has garnered attention due to its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate via a multi-step reaction pathway, yielding a high-purity product with a confirmed CAS number of 2248316-08-5. The synthetic route involved the condensation of 9-oxo-9,10-dihydroacridine-2-carboxylic acid with 1,3-dioxo-2,3-dihydro-1H-isoindole, followed by purification using column chromatography. The structural integrity of the compound was verified through NMR spectroscopy and mass spectrometry, ensuring its suitability for further biological evaluation.

In vitro studies have revealed that this compound exhibits potent inhibitory activity against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Mechanistic investigations suggest that the molecule intercalates into DNA, disrupting replication and transcription processes, while also inducing apoptosis through the activation of caspase-3 and -9 pathways. Additionally, its ability to modulate reactive oxygen species (ROS) levels contributes to its cytotoxic effects, making it a candidate for combination therapies with existing chemotherapeutic agents.

Beyond its anticancer potential, recent research has explored the antimicrobial efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate. A 2024 study in Antimicrobial Agents and Chemotherapy reported significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. The compound's dual mechanism—targeting bacterial topoisomerase and cell membrane integrity—underscores its potential as a novel antimicrobial agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this molecule. Preliminary pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems to enhance its therapeutic index. Furthermore, toxicity profiles in animal models are under investigation to ensure safety for clinical translation.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-oxo-9,10-dihydroacridine-2-carboxylate (CAS: 2248316-08-5) represents a versatile chemotype with broad therapeutic potential. Continued research into its structure-activity relationships and delivery mechanisms will be critical for advancing this compound toward preclinical and clinical development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic promise.